Cas no 1379294-64-0 ()

• CAS No: 1379294-64-0
• MF: C₇H₉NS₂
• MW: 171.28305888176
• CID: 6646924
• PubChem ID: 54572791
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C7H9NS2/c1-5-2-3-6(8)7(4-5)10-9/h2-4,9H,8H2,1H3
• InChI Key： ZYMOLFNISAVJTA-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1N)S

Computed Properties

• Exact Mass: 171.01764164g/mol
• Monoisotopic Mass: 171.01764164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų